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The following table summarizes the key data found for PAP-1, primarily from a 2025 study that developed a

new polymeric micelle formulation to overcome its limitations [1].

Property Description /| Value Experimental Context & Methodology
Target & Potent and selective inhibitor of the Target Validation: Studies in lymphoma,
Mechanism mitochondrial potassium channel melanoma, and other cancer cell lines.
Kv1.3. Blockade induces Bax/Bak- Apoptosis Assay: Measured via decreased
independent apoptosis in cancer mitochondrial membrane potential and
cells [1]. elevated caspase-3 activity [1].
In Vitro 2 nM for Kv1.3 channel blockade [1]. Cell-based assays measuring channel
Potency inhibition.
(ICs0)
Selectivity 23-fold more selective for Kv1.3 over = Comparative channel inhibition assays.
Kv1.5; 33- to 125-fold over other
Kv1-family channels; >1,000-fold
lower affinity for hERG [1].
Key Poor water solubility, low targeting Observed in various in vivo models; free PAP-
Limitation capability, susceptibility to efflux by 1 showed no significant tumor reduction.

multidrug resistance (MDR) pumps,
leading to poor anti-tumor efficacy in
vivo with free drug [1].
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Property Description | Value Experimental Context & Methodology
Formulation Encapsulated in pH-responsive Methodology: Nano-precipitation self-
Solution mMPEG-PAE polymeric micelles assembly. Characterization: Dynamic light
(PAP-1 PMs) [1]. scattering for size and zeta potential; HPLC
for encapsulation efficiency and drug loading
[1].

| Formulation Performance | Entrapment Efficiency: 91.35% Drug Loading: 8.30% Release:
Significantly higher release at acidic pH (simulating tumor microenvironment) vs. physiological pH [1]. | In
vitro release studies using dialysis method in buffers at different pH levels. | | In Vivo Efficacy (B16F10
Melanoma Model) | Free PAP-1: Failed to reduce tumor size. PAP-1-loaded Micelles: Suppressed tumor
volume by up to 94.26% [1]. | Protocol: Mice bearing B16F10 tumors treated with intravenous injections.

Tumor volume was monitored over time and compared to control groups. |

PAP-1's Mechanism of Action and Experimental
Workflow

The antitumor effect of PAP-1 is mediated through its action on the inner mitochondrial membrane. The

diagram below illustrates this mechanism and the key experiments used to validate it.
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Delivery and Mechanism

Releases at acidic pH

In Vivo Model

/ / Key Validation Experime}t\ \
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Click to download full resolution via product page

Information Gap on Psora-4

The search results confirmed that Psora-4 is a known Kv1.3 inhibitor [1], but no specific quantitative data
on its potency, selectivity, or efficacy was available in the retrieved articles for a direct comparison.

Therefore, a comparative table for Psora-4 cannot be constructed from the current search.
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Interpretation and Research Suggestions

The data highlights that a nano-formulation approach was critical for unlocking the potent antitumor efficacy
of PAP-1 in vivo. The presented workflow and assays provide a robust template for evaluating Kv1.3

inhibitors.

To conduct a full comparison, you may need to investigate further. I suggest:

¢ Consulting specialized databases like PubMed, Scopus, or Web of Science using search terms
such as "Psora-4" AND "Kv1.3" AND "IC50" or "Psora-4" AND "melanoma".

¢ Reviewing earlier foundational literature, as Psora-4 was identified before PAP-1. Key papers from
the early 2000s might contain the necessary biochemical and cellular data.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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